Cas no 1160994-45-5 ((4-Amino-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone)

(4-Amino-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone is a nitrophenyl derivative featuring both amino and nitro functional groups, coupled with a methylpiperazine moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a synthetic intermediate for bioactive molecules. The presence of the 4-methylpiperazine group enhances solubility and may influence receptor binding interactions, while the nitro and amino substituents offer versatility for further functionalization. Its well-defined structure makes it suitable for applications in drug discovery, particularly in the development of kinase inhibitors or other targeted therapies. The compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic workflows.
(4-Amino-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone structure
1160994-45-5 structure
Product Name:(4-Amino-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone
CAS No:1160994-45-5
MF:C12H16N4O3
MW:264.280442237854
MDL:MFCD12400740
CID:1205572
PubChem ID:60634926
Update Time:2025-05-20

(4-Amino-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • (4-amino-3-nitrophenyl)(4-methyl-1-piperazinyl)methanone
    • AKOS008928152
    • (4-amino-3-nitrophenyl)-(4-methylpiperazin-1-yl)methanone
    • 4-(4-methylpiperazine-1-carbonyl)-2-nitroaniline
    • 1160994-45-5
    • (4-Amino-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone
    • AB87808
    • MDL: MFCD12400740
    • Inchi: 1S/C12H16N4O3/c1-14-4-6-15(7-5-14)12(17)9-2-3-10(13)11(8-9)16(18)19/h2-3,8H,4-7,13H2,1H3
    • InChI Key: FHCBQVXMPXBMOW-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=C(C=1)[N+](=O)[O-])N)N1CCN(C)CC1

Computed Properties

  • Exact Mass: 264.12224039g/mol
  • Monoisotopic Mass: 264.12224039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 95.4Ų

(4-Amino-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A139003950-1g
(4-Amino-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone
1160994-45-5 95%
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$577.72 2023-09-04
TRC
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(4-Amino-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone
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$ 50.00 2022-06-07
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$ 135.00 2022-06-07
TRC
B404845-100mg
(4-Amino-3-nitrophenyl)(4-methylpiperazin-1-yl)methanone
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$ 210.00 2022-06-07
Chemenu
CM110680-1g
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1160994-45-5 95%
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$473 2023-03-04
Advanced ChemBlocks
P43514-1G
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1160994-45-5 95%
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Advanced ChemBlocks
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1160994-45-5 95%
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A2B Chem LLC
AI10704-100mg
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A2B Chem LLC
AI10704-250mg
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A2B Chem LLC
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